Cas no 391890-09-8 (1-[(2,5-dimethylphenyl)amino]cyclohexane-1-carbonitrile)

• Product Name: 1-[(2,5-dimethylphenyl)amino]cyclohexane-1-carbonitrile
• CAS No: 391890-09-8
• Molecular Formula: C₁₅H₂₀N₂
• Molecular Weight: 228.332703590393
• CID: 5882284
• PubChem ID: 4523920

1-[(2,5-dimethylphenyl)amino]cyclohexane-1-carbonitrile Properties

Names and Identifiers

• 1-((2,5-dimethylphenyl)amino)cyclohexane-1-carbonitrile
• Cyclohexanecarbonitrile, 1-[(2,5-dimethylphenyl)amino]-
• HMS1649P13
• 391890-09-8
• Oprea1_695389
• VU0493900-1
• 1-[(2,5-dimethylphenyl)amino]cyclohexane-1-carbonitrile
• 1-((2,5-dimethylphenyl)amino)cyclohexanecarbonitrile
• 1-(2,5-dimethylanilino)cyclohexane-1-carbonitrile
• AKOS024578642
• F0486-1725

• InChIKey： XNIBLQJWGUQJQY-UHFFFAOYSA-N
• Inchi： 1S/C15H20N2/c1-12-6-7-13(2)14(10-12)17-15(11-16)8-4-3-5-9-15/h6-7,10,17H,3-5,8-9H2,1-2H3
• SMILES： C1(NC2=CC(C)=CC=C2C)(C#N)CCCCC1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 228.162648646g/mol
• Heavy Atom Count: 17
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Boiling Point: 400.3±33.0 °C(Predicted)
• pka: 2.06±0.20(Predicted)
• Density: 1.03±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes